2-Acetyl-2-methylpropane-1,3-diol bismethanesulphonate

• Molecular Formula: C8H16O7S2
• Molecular Weight: 288.3 g/mol
• IUPAC Name: [2-methyl-2-(methylsulfonyloxymethyl)-3-oxobutyl] methanesulfonate
• InChI: InChI=1S/C8H16O7S2/c1-7(9)8(2,5-14-16(3,10)11)6-15-17(4,12)13/h5-6H2,1-4H3
• InChI Key: MVMQMNDHMWHSRF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C)(COS(=O)(=O)C)COS(=O)(=O)C

Description

2-Acetyl-2-methylpropane-1,3-diol bismethanesulphonate is a useful research compound. Its molecular formula is C8H16O7S2 and its molecular weight is 288.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

66 g (0.5 mol) of 3-oxo-2,2-bis-(hydroxymethyl)butane (for the preparation, see Beilstein H 1, E III 3306, IV 4132 and J. Chem. Soc., London, 1932, 2671) were dissolved in 300 ml of 1,2-dichlorethane, 114.5 g (1 mol) of methanesulphonyl chloride were added dropwise, and 158 g (2 mol) of pyridine were added dropwise at 0°-5° C. The mixture was subsequently stirred at room temperature for 15 hours and then poured onto 600 ml of ice-water and 100 ml of concentrated hydrochloric acid. A solid thereby precipitated and was filtered off. The aqueous phase was extracted with 1,000 ml of methylene chloride; the solid was dissolved in the methylene chloride phase, the organic phase was dried over sodium sulphate, the solvent was distilled off under a waterpump vacuum and the residue was suspended in 200 ml of ether. The residue was filtered off and washed with 100 ml of ether. 100 g (about 70% of theory) of 2-acetyl-2-methyl-propane-1,3-diol bismethanesulphonate of melting point 105°-108° C. were obtained. ##STR71##